[(2,6-Dimethylphenyl)sulfanyl](triphenyl)stannane

• CAS No.: 57483-04-2
• Molecular Formula: C26H24SSn
• Molecular Weight: 487.2 g/mol
• IUPAC Name: (2,6-dimethylphenyl)sulfanyl-triphenylstannane
• InChI: InChI=1S/C8H10S.3C6H5.Sn/c1-6-4-3-5-7(2)8(6)9;3*1-2-4-6-5-3-1;/h3-5,9H,1-2H3;3*1-5H;/q;;;;+1/p-1
• InChI Key: ZBXYXLSTKUOHMG-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C(=CC=C1)C)S[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

(2,6-Dimethylphenyl)sulfanylstannane is an organotin compound characterized by the presence of a tin atom bonded to a triphenyl group and a sulfanyl group substituted with a 2,6-dimethylphenyl group. Organotin compounds are known for their diverse applications in organic synthesis, catalysis, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2,6-Dimethylphenyl)sulfanylstannane typically involves the reaction of triphenyltin chloride with 2,6-dimethylphenylthiol in the presence of a base. The reaction is carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{Ph}_3\text{SnCl} + \text{2,6-(CH}_3\text{)}_2\text{C}_6\text{H}_3\text{SH} \rightarrow \text{Ph}_3\text{SnS(2,6-(CH}_3\text{)}_2\text{C}_6\text{H}_3$$Ph3​SnCl+2,6-(CH3​)2​C6​H3​SH→Ph3​SnS(2,6-(CH3​)2​C6​H3​